![molecular formula C20H16BrN5O3 B215629 6-Amino-4-(2-bromo-4,5-dimethoxyphenyl)-3-(3-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile](/img/structure/B215629.png)
6-Amino-4-(2-bromo-4,5-dimethoxyphenyl)-3-(3-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
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Overview
Description
6-Amino-4-(2-bromo-4,5-dimethoxyphenyl)-3-(3-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has gained significant attention in the field of scientific research. It has been synthesized using various methods and has shown promising results in different applications.
Mechanism of Action
The mechanism of action of 6-Amino-4-(2-bromo-4,5-dimethoxyphenyl)-3-(3-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, it has been suggested that this compound exerts its pharmacological effects by inhibiting specific enzymes or proteins involved in various pathways. For instance, it has been shown to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and transcription.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is disrupted in cancer cells. It has also been found to inhibit the growth of several bacterial and fungal strains, including drug-resistant strains.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-Amino-4-(2-bromo-4,5-dimethoxyphenyl)-3-(3-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments is its potent activity against various diseases. This makes it a promising compound for the development of new drugs. However, one of the limitations of using this compound is its limited solubility in water, which can make it challenging to use in certain experiments.
Future Directions
There are several future directions for the study of 6-Amino-4-(2-bromo-4,5-dimethoxyphenyl)-3-(3-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One of the potential areas of research is the development of new drugs based on this compound. Another area of research is the elucidation of its mechanism of action and identification of its molecular targets. Additionally, more studies are needed to explore the potential applications of this compound in other fields, such as agriculture and environmental science.
Conclusion:
This compound is a promising compound that has shown potential in different scientific research applications. It has been synthesized using various methods and has exhibited potent anticancer, antifungal, and antibacterial activities. While there are limitations to its use in lab experiments, the future directions for the study of this compound are promising. Further research is needed to fully understand its mechanism of action and explore its potential applications in different fields.
Synthesis Methods
The synthesis of 6-Amino-4-(2-bromo-4,5-dimethoxyphenyl)-3-(3-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been achieved using different methods. One of the most common methods involves the reaction of 2-bromo-4,5-dimethoxyphenylacetonitrile with ethyl acetoacetate, pyridine, and ammonium acetate in ethanol. The resulting product is then treated with hydrazine hydrate to obtain the final compound.
Scientific Research Applications
6-Amino-4-(2-bromo-4,5-dimethoxyphenyl)-3-(3-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been extensively studied for its potential applications in scientific research. It has shown promising results in the field of medicinal chemistry, particularly in the development of new drugs. This compound has been found to exhibit potent anticancer, antifungal, and antibacterial activities. It has also been studied for its potential as an anti-inflammatory agent.
properties
Molecular Formula |
C20H16BrN5O3 |
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Molecular Weight |
454.3 g/mol |
IUPAC Name |
6-amino-4-(2-bromo-4,5-dimethoxyphenyl)-3-pyridin-3-yl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
InChI |
InChI=1S/C20H16BrN5O3/c1-27-14-6-11(13(21)7-15(14)28-2)16-12(8-22)19(23)29-20-17(16)18(25-26-20)10-4-3-5-24-9-10/h3-7,9,16H,23H2,1-2H3,(H,25,26) |
InChI Key |
HPPZKURRTOCIBJ-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C(=C1)C2C(=C(OC3=NNC(=C23)C4=CN=CC=C4)N)C#N)Br)OC |
Canonical SMILES |
COC1=C(C=C(C(=C1)C2C(=C(OC3=NNC(=C23)C4=CN=CC=C4)N)C#N)Br)OC |
Origin of Product |
United States |
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